Cas no 1431326-46-3 (tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate
• CAS No: 1431326-46-3
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 6180549
• PubChem ID: 86681542
• Update Time: 2025-10-21

tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate
• tert-butyl cyclohexyl(2-hydroxypropyl)carbamate
• Carbamic acid, N-cyclohexyl-N-(2-hydroxypropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H27NO3/c1-11(16)10-15(12-8-6-5-7-9-12)13(17)18-14(2,3)4/h11-12,16H,5-10H2,1-4H3
• InChI Key： IFMQOBWLIOYMPX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCCCC1)CC(O)C

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 354.1±21.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate

Comprehensive Overview of tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate (CAS No. 1431326-46-3)

tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate (CAS No. 1431326-46-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a tert-butyl group, a cyclohexyl ring, and a hydroxypropyl moiety, makes it a versatile building block for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and sustainable chemistry.

In recent years, the demand for carbamate derivatives like tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate has surged, driven by their role in developing enzyme inhibitors and prodrug formulations. A trending topic in scientific forums is how such compounds contribute to green chemistry by enabling solvent-free reactions or catalytic processes. This aligns with global efforts to reduce environmental impact, a key concern for modern chemists and manufacturers.

The synthesis of 1431326-46-3 typically involves multi-step reactions, including protection-deprotection strategies and selective hydroxylation. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control. Users frequently search for "synthetic routes for tert-butyl carbamates" or "stability of N-cyclohexyl carbamates," reflecting practical challenges in handling this compound. Proper storage under inert conditions is essential to maintain its integrity.

Beyond pharmaceuticals, tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate is explored in polyurethane coatings and adhesive formulations, where its hydroxyl group enhances cross-linking efficiency. This dual applicability in life sciences and materials science underscores its industrial relevance. Discussions on platforms like ResearchGate often highlight its structure-activity relationships, a hotspot for computational chemists leveraging AI-driven molecular modeling.

Regulatory compliance for CAS 1431326-46-3 varies by region, but it generally falls under standard laboratory safety protocols. FAQs include "Is N-(2-hydroxypropyl)carbamate biodegradable?"—a question tied to the broader theme of eco-friendly chemicals. While not classified as hazardous, handling guidelines recommend PPE to avoid irritation, a detail often emphasized in SDS documents.

In summary, tert-butyl N-cyclohexyl-N-(2-hydroxypropyl)carbamate represents a nexus of innovation across disciplines. Its adaptability to high-throughput screening and nanomaterial functionalization positions it as a compound of enduring interest. As sustainable practices gain traction, its role in catalysis and waste reduction will likely expand, answering the market's call for efficient, scalable solutions.